Cas no 1396808-96-0 (2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one
• CAS No: 1396808-96-0
• MF: C₂₁H₂₁ClFN₅O
• MW: 413.875746488571
• CID: 5843323
• PubChem ID: 71791965
• Update Time: 2025-05-21

2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one
• AKOS024541996
• 2-(4-chlorophenyl)-1-(4-{[4-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazin-1-yl)ethan-1-one
• VU0539356-1
• 2-(4-chlorophenyl)-1-(4-((4-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)piperazin-1-yl)ethanone
• 2-(4-chlorophenyl)-1-[4-[[4-(2-fluorophenyl)-1,2,4-triazol-3-yl]methyl]piperazin-1-yl]ethanone
• F6240-2728
• 1396808-96-0
• 1-[(4-chlorophenyl)acetyl]-4-{[4-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine

• Inchi： 1S/C21H21ClFN5O/c22-17-7-5-16(6-8-17)13-21(29)27-11-9-26(10-12-27)14-20-25-24-15-28(20)19-4-2-1-3-18(19)23/h1-8,15H,9-14H2
• InChI Key： SLVRQAOGYXLDNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1CCN(CC2=NN=CN2C2C=CC=CC=2F)CC1)=O

Computed Properties

• Exact Mass: 413.1418662g/mol
• Monoisotopic Mass: 413.1418662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one (CAS 1396808-96-0)

The compound 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one, identified by its CAS 1396808-96-0, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a 1,2,4-triazole core and piperazine moiety, this molecule is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to known bioactive compounds, which may offer insights into novel therapeutic pathways.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. The presence of both chlorophenyl and fluorophenyl groups in this molecule enhances its lipophilicity, a critical factor for bioavailability. This characteristic aligns with current trends in optimizing drug-like properties, as evidenced by frequent searches for "lipophilicity in drug design" and "triazole derivatives in pharmaceuticals" on academic databases. The compound’s unique scaffold also makes it a candidate for targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS 1396808-96-0 exemplifies the growing focus on heterocyclic building blocks. Its piperazine-triazole hybrid structure is frequently discussed in forums and publications exploring "fragment-based drug discovery". The compound’s stability under physiological conditions further positions it as a valuable intermediate for derivatization, addressing common search queries like "stable heterocycles for lead optimization". Analytical techniques such as NMR and LC-MS are typically employed to characterize its purity, reflecting industry standards for quality control.

The pharmacological potential of 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one is underscored by its interaction with enzymes like kinases and phosphodiesterases, which are pivotal in signal transduction. This aligns with trending research areas such as "targeted kinase inhibitors" and "cAMP pathway modulators". Its fluorine substitution also resonates with the pharmaceutical industry’s emphasis on halogen bonding to enhance ligand-receptor interactions, a topic frequently queried in drug design circles.

Environmental and regulatory considerations for CAS 1396808-96-0 are equally critical. While not classified as hazardous, its synthesis requires adherence to green chemistry principles, a recurring theme in searches for "sustainable synthetic routes". The compound’s biodegradability and ecotoxicological profile remain areas of active investigation, reflecting broader concerns about pharmaceutical pollution in water systems—a subject gaining traction in environmental science.

In conclusion, 2-(4-chlorophenyl)-1-(4-{4-(2-fluorophenyl)-4H-1,2,4-triazol-3-ylmethyl}piperazin-1-yl)ethan-1-one represents a convergence of cutting-edge chemical innovation and therapeutic potential. Its multifaceted applications—from GPCR modulation to fragment-based screening—make it a compelling case study for researchers navigating the evolving landscape of drug discovery. As the scientific community continues to explore its properties, this compound is poised to contribute meaningfully to advancements in precision therapeutics and molecular design.